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Compound of Interest

Compound Name: 6-Chlorocinnoline

CAS No.: 17404-91-0

Cat. No.: B175051 Get Quote

Abstract: This technical guide provides a comprehensive overview of 6-chloroquinoline, a

pivotal heterocyclic compound in synthetic and medicinal chemistry. Addressed to researchers,

scientists, and professionals in drug development, this document delves into the compound's

chemical identity, physicochemical properties, established synthesis protocols, and significant

applications. The content is structured to offer not only procedural details but also insights into

the rationale behind methodological choices, ensuring a thorough understanding for both

academic and industrial audiences.

Note to the Reader:The initial topic requested was "6-Chlorocinnoline." However, extensive

database searches indicate that this is not a recognized or commonly referenced chemical

compound. It is highly probable that the intended compound of interest was 6-chloroquinoline,

a structurally related and widely studied isomer. Cinnoline and quinoline are bioisosteres where

the key difference is the position of the nitrogen atoms in the bicyclic ring system. This guide

proceeds with a detailed examination of 6-chloroquinoline, assuming this clarification aligns

with the user's scientific inquiry.

Chemical Identity and Physicochemical Properties
6-Chloroquinoline is a halogenated aromatic heterocycle that serves as a crucial intermediate

in the synthesis of a wide range of biologically active molecules.[1][2] Its chemical structure and

properties are foundational to its reactivity and utility in various synthetic applications.
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1.1. Chemical Identifiers
A precise identification of 6-chloroquinoline is paramount for regulatory compliance,

procurement, and scientific communication. The key identifiers are summarized in the table

below.

Identifier Value Source

IUPAC Name 6-chloroquinoline PubChem

CAS Number 612-57-7 Sigma-Aldrich[3]

Molecular Formula C₉H₆ClN PubChem[4]

Molecular Weight 163.60 g/mol Sigma-Aldrich[3]

Canonical SMILES
C1=CC2=C(C=CC(=C2)Cl)N=

C1
PubChem[4]

InChI Key
GKJSZXGYFJBYRQ-

UHFFFAOYSA-N
PubChem[4]

1.2. Physicochemical Characteristics
The physical and chemical properties of 6-chloroquinoline dictate its handling, storage, and

behavior in chemical reactions. It typically appears as a white to light yellow crystalline solid.[2]

Property Value Conditions Source

Melting Point 39-43 °C TCI America[5]

Boiling Point 126-127 °C at 10 mmHg Sigma-Aldrich[3]

Appearance
White to light yellow

powder/lump
TCI America[5]

Purity >98.0% (GC) TCI America[5]
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The synthesis of the quinoline scaffold can be achieved through several classic named

reactions. For 6-chloroquinoline, a common and effective laboratory-scale method is a variation

of the Skraup synthesis, which utilizes 4-chloroaniline as the starting material.

2.1. Skraup Synthesis Workflow
The Skraup synthesis is a robust method for constructing the quinoline ring. It involves the

reaction of an aniline with glycerol, an oxidizing agent (such as nitrobenzene), and sulfuric acid,

which acts as both a catalyst and a dehydrating agent. The selection of 4-chloroaniline as the

precursor directly installs the chlorine atom at the desired 6-position of the resulting quinoline

ring.
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Caption: Workflow for the Skraup synthesis of 6-Chloroquinoline.
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2.2. Step-by-Step Experimental Protocol
The following protocol is a generalized procedure for the synthesis of 6-chloroquinoline.

Researchers should adapt this based on their laboratory scale and safety protocols.

Preparation: In a fume hood, equip a round-bottom flask with a reflux condenser and a

dropping funnel.

Charging the Flask: To the flask, add 4-chloroaniline and glycerol.

Catalyst Addition: Slowly and with caution, add concentrated sulfuric acid to the mixture

while stirring. The reaction is exothermic and requires careful temperature management.

Initiation of Reaction: Gently heat the mixture. Once the reaction begins, it can proceed

vigorously. Remove the heat source as needed to maintain control.

Reflux: After the initial vigorous reaction subsides, heat the mixture to reflux for several hours

to ensure the completion of the cyclization and oxidation steps.

Work-up: Cool the reaction mixture and carefully pour it into a large volume of water.

Neutralize the excess acid with a base (e.g., sodium hydroxide) to precipitate the crude

product.

Purification: The crude 6-chloroquinoline can be purified by steam distillation, followed by

recrystallization from a suitable solvent (e.g., ethanol/water mixture) or column

chromatography to yield the final product.

Applications in Drug Development and Research
6-Chloroquinoline is a valuable scaffold in medicinal chemistry, primarily due to its role as a

precursor to a number of important pharmaceutical agents.

3.1. Antimalarial Drugs
Historically, the most significant application of 6-chloroquinoline has been in the synthesis of

antimalarial drugs. It is a key intermediate in the production of chloroquine, a widely used

medication for the treatment and prevention of malaria. The synthesis involves the alkylation of

the quinoline nitrogen with a substituted diamine side chain.
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3.2. Other Therapeutic Areas
Beyond its use in antimalarials, the 6-chloroquinoline nucleus is found in compounds

investigated for a range of other therapeutic applications, including:

Antimicrobial and Antifungal Agents: Derivatives of 6-chloroquinoline have been synthesized

and evaluated for their activity against various bacterial and fungal strains.[2]

Anticancer Research: Certain compounds incorporating the 6-chloroquinoline structure have

been explored for their potential as anticancer agents.

Fungitoxic Analogs: It is a derivative used in the preparation of fungitoxic analogs.[6]

3.3. Synthetic Chemistry Research
In a broader research context, 6-chloroquinoline is employed in the development of new

synthetic methodologies. For example, it has been used in palladium-catalyzed cross-coupling

reactions, such as the Suzuki-Miyaura coupling, to create more complex molecular

architectures.[3] It is also used in the generation of 5,6-quinolyne.[5]

Safety and Handling
6-Chloroquinoline is a chemical that requires careful handling in a laboratory setting.

Hazard Statements: It is associated with hazard statements H315 (causes skin irritation),

H319 (causes serious eye irritation), and H335 (may cause respiratory irritation).

Precautionary Measures: Standard personal protective equipment (PPE), including gloves,

safety glasses, and a lab coat, should be worn. Work should be conducted in a well-

ventilated fume hood.

Storage: Store in a cool, dry place away from incompatible materials.

Conclusion
6-Chloroquinoline is a foundational building block in organic and medicinal chemistry. Its

straightforward synthesis and versatile reactivity have cemented its importance in the

development of pharmaceuticals, most notably antimalarial drugs. A thorough understanding of
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its properties, synthesis, and handling is essential for any researcher working with this

important heterocyclic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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